5-chloro-3-methyl-1,2-oxazole

• IUPAC Name: 5-chloro-3-methyl-1,2-oxazole
• InChI: InChI=1S/C4H4ClNO/c1-3-2-4(5)7-6-3/h2H,1H3
• InChI Key: JKYWQVCSFFZMSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)Cl
• Molecular Formula: C4H4ClNO
• Molecular Weight: 117.53 g/mol
• CAS RN: 1314938-49-2

Description

5-Chloro-3-methyl-1,2-oxazole (CMO) is a heterocyclic aromatic compound with a five-membered ring structure composed of three carbon atoms, one nitrogen atom, and one chlorine atom. It is an important intermediate for the synthesis of a variety of compounds, including pharmaceuticals, dyes, and agrochemicals. CMO has been widely studied in the fields of organic chemistry and medicinal chemistry due to its potential applications in the synthesis of biologically active compounds.

Mechanism of Action

The mechanism of action of 5-chloro-3-methyl-1,2-oxazole is not yet fully understood. However, it is believed to involve the formation of a cyclic intermediate, which can then undergo further reactions to form the desired product. This cyclic intermediate is believed to be stabilized by the presence of the chlorine atom in the ring structure, which helps to stabilize the reaction intermediates and prevent them from breaking down.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been fully studied. However, some studies have suggested that this compound may have anti-inflammatory and anti-bacterial properties. In addition, this compound has been shown to inhibit the growth of certain types of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-chloro-3-methyl-1,2-oxazole in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and can be used in a variety of reactions. However, there are some limitations to using this compound in laboratory experiments. For example, it is not very stable and can decompose in the presence of light or heat. In addition, it is not very soluble in water, which can limit its use in some reactions.

Future Directions

There are a number of potential future directions for the study of 5-chloro-3-methyl-1,2-oxazole. These include further research into its biochemical and physiological effects, as well as its potential applications in the synthesis of biologically active compounds. In addition, further research into the mechanism of action of this compound and its stability in various conditions could help to improve its use in laboratory experiments. Finally, further research into its potential applications in the field of agrochemicals could help to identify new uses for this compound.

Synthesis Methods

5-chloro-3-methyl-1,2-oxazole can be synthesized through two main routes. The first is the direct chlorination of 3-methyl-1,2-oxazole, which involves the reaction of 3-methyl-1,2-oxazole with chlorine gas in the presence of a Lewis acid catalyst, such as aluminum chloride. The second route is the reaction of 3-methyl-1-chloro-2-oxazole with sodium hydroxide, which produces this compound in high yields.

Scientific Research Applications

5-chloro-3-methyl-1,2-oxazole has been widely studied in the fields of organic chemistry and medicinal chemistry. It has been used as a synthetic intermediate for the synthesis of a variety of compounds, including pharmaceuticals, dyes, and agrochemicals. In medicinal chemistry, this compound has been studied for its potential applications in the synthesis of biologically active compounds, such as anti-tumor agents, anti-inflammatory agents, and anti-bacterial agents.